Cas no 153509-05-8 (2-methylhex-5-yn-2-ol)

• Product Name: 2-methylhex-5-yn-2-ol
• CAS No: 153509-05-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD18851990
• CID: 3798914
• PubChem ID: 10996988
• Update Time: 2025-05-20

2-methylhex-5-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-2-ol, 2-methyl-
• 2-methylhex-5-yn-2-ol
• MFCD18851990
• starbld0047710
• 2-Methyl-5-hexyn-2-ol
• SY323083
• AKOS012967398
• CS-0328656
• DB-193027
• HBDIAYVNLDXHSZ-UHFFFAOYSA-N
• 153509-05-8
• D79338
• AS-78764
• SCHEMBL4646418
• EN300-4995349
• 864-740-3

• MDL： MFCD18851990
• Inchi： 1S/C7H12O/c1-4-5-6-7(2,3)8/h1,8H,5-6H2,2-3H3
• InChI Key： HBDIAYVNLDXHSZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC#C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-methylhex-5-yn-2-ol

Recent Advances in Chemical and Biomedical Research on 153509-05-8 and 2-Methylhex-5-yn-2-ol

The chemical compound with the CAS number 153509-05-8 and the product name 2-methylhex-5-yn-2-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug synthesis, medicinal chemistry, and as intermediates in the production of bioactive molecules. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, properties, and potential applications in the biomedical field.

Recent studies have focused on the synthesis and characterization of 2-methylhex-5-yn-2-ol, a key intermediate in the production of various pharmaceutical agents. The compound's unique structure, featuring both an alkyne and a hydroxyl group, makes it a versatile building block for the synthesis of more complex molecules. Researchers have explored its use in click chemistry, a powerful tool for bioconjugation and drug discovery. The CAS number 153509-05-8 is often associated with this compound in chemical databases, facilitating its identification and procurement for research purposes.

One of the most notable advancements in this area is the development of novel synthetic routes for 2-methylhex-5-yn-2-ol. A recent publication in the Journal of Organic Chemistry detailed an efficient, high-yield synthesis method that minimizes byproducts and reduces environmental impact. This method employs catalytic hydrogenation and selective protection-deprotection strategies, which are crucial for scaling up production for industrial applications. The study also highlighted the compound's stability under various conditions, making it suitable for long-term storage and transportation.

In the biomedical realm, 2-methylhex-5-yn-2-ol has shown promise as a precursor for the synthesis of anticancer agents. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the construction of novel kinase inhibitors, which are a class of drugs targeting specific signaling pathways in cancer cells. The researchers utilized the alkyne moiety of 2-methylhex-5-yn-2-ol for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in medicinal chemistry to create diverse molecular scaffolds. The resulting compounds exhibited potent inhibitory activity against several cancer cell lines, suggesting potential for further development.

Another significant application of 153509-05-8 and 2-methylhex-5-yn-2-ol lies in the field of polymer chemistry. A recent study in Macromolecules explored the use of these compounds as monomers for the synthesis of biodegradable polymers. The researchers reported that polymers derived from 2-methylhex-5-yn-2-ol exhibited excellent mechanical properties and biocompatibility, making them suitable for use in medical devices and drug delivery systems. The study also emphasized the potential of these polymers to reduce environmental pollution, aligning with the growing demand for sustainable materials in the pharmaceutical industry.

Despite these advancements, challenges remain in the widespread adoption of 2-methylhex-5-yn-2-ol and related compounds. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize their potential. Future research directions may include the development of greener synthesis methods, exploration of additional biomedical applications, and optimization of polymer properties for specific uses. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring these innovations to market.

In conclusion, the compounds 153509-05-8 and 2-methylhex-5-yn-2-ol represent exciting avenues for research in chemical biology and pharmaceutical sciences. Their versatility as synthetic intermediates, potential in drug discovery, and applications in polymer chemistry underscore their importance in advancing both scientific knowledge and industrial applications. Continued investigation into their properties and uses will undoubtedly yield further breakthroughs, contributing to the development of new therapies and materials that benefit human health and the environment.